5-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-1-(4-methylphenyl)-1H-tetrazole

• IUPAC Name: 5-[(2-methyl-5-nitro-1,2,4-triazol-3-yl)sulfanyl]-1-(4-methylphenyl)tetrazole
• InChI: InChI=1S/C11H10N8O2S/c1-7-3-5-8(6-4-7)18-11(13-15-16-18)22-10-12-9(19(20)21)14-17(10)2/h3-6H,1-2H3
• InChI Key: WRSDNEDDGTYOPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)SC3=NC(=NN3C)[N+](=O)[O-]
• Molecular Formula: C11H10N8O2S
• Molecular Weight: 318.32 g/mol

Description

5-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-1-(4-methylphenyl)-1H-tetrazole, commonly known as MNTT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNTT is a tetrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of MNTT is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes, such as DNA synthesis and cell division. MNTT has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important for the regulation of cell growth and development.
Biochemical and Physiological Effects:
MNTT has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the modulation of key enzymes involved in cellular processes. MNTT has also been shown to have antioxidant and anti-inflammatory properties, which may be important for the prevention and treatment of various diseases.

Advantages and Limitations for Lab Experiments

MNTT has several advantages for laboratory experiments, including its high purity and stability, its ease of synthesis, and its potential for use in various fields. However, there are also limitations to the use of MNTT in laboratory experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are many potential future directions for the study of MNTT, including the development of new synthetic methods, the optimization of its use in various fields, and the exploration of its potential applications in medicine, materials science, and analytical chemistry. Further studies are needed to fully understand the mechanism of action of MNTT and its potential advantages and limitations for laboratory experiments.

Synthesis Methods

MNTT has been synthesized through various methods, including the reaction of 4-methylphenylhydrazine with 5-mercapto-1-methyl-3-nitro-1H-1,2,4-triazole in the presence of a base. Another method involves the reaction of 5-mercapto-1-methyl-3-nitro-1H-1,2,4-triazole with 4-methylphenylisocyanate in the presence of a base. The synthesis of MNTT has been optimized to produce high yields and purity.

Scientific Research Applications

MNTT has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, MNTT has been studied for its potential as an antitumor agent, as it has been shown to inhibit the growth of cancer cells in vitro. In materials science, MNTT has been studied for its potential use in the development of new materials, such as polymers and nanoparticles. In analytical chemistry, MNTT has been studied as a reagent for the detection of various analytes, including metal ions and amino acids.